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Compound of Interest

Compound Name: Chromium phosphide

CAS No.: 26342-61-0

Cat. No.: B1607373

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromium phosphide compounds represent a fascinating class of materials exhibiting a

diverse range of magnetic phenomena, from simple paramagnetic and antiferromagnetic

ordering to more complex helical and ferrimagnetic structures. The interplay between their

crystal structures, stoichiometry, and the electronic configuration of chromium atoms gives rise

to this rich magnetic behavior. This technical guide provides a comprehensive overview of the

magnetic properties of various chromium phosphide compounds, detailing their synthesis,

experimental characterization, and the fundamental relationships that govern their magnetic

states. This information is crucial for researchers in materials science and condensed matter

physics, and may offer insights for professionals in fields where magnetic materials play a role,

such as in the development of novel therapeutic or diagnostic tools.

Magnetic Properties of Chromium Phosphide
Compounds: A Comparative Overview

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1607373#bc-rfq
https://www.benchchem.com/product/b1607373/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-magnetic-properties-of-chromium-phosphide-compounds
https://www.benchchem.com/product/b1607373/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-magnetic-properties-of-chromium-phosphide-compounds
https://www.benchchem.com/product/b1607373/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-magnetic-properties-of-chromium-phosphide-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The magnetic properties of chromium phosphide compounds are highly dependent on their

stoichiometry and crystal structure. A summary of the key magnetic parameters for several

prominent chromium phosphide compounds is presented in the tables below.

Binary Chromium Phosphides

Compound
Crystal
Structure

Magnetic
Ordering

Transition
Temperature
(T_N, T_C) [K]

Ordered
Magnetic
Moment
(μ_B/Cr atom)

CrP
Orthorhombic

(MnP-type)

Helical

Antiferromagneti

c

~265 (T_N) ~1.7

Cr₂P Hexagonal
Antiferromagneti

c
~113 (T_N)

Not explicitly

found

Cr₃P Tetragonal

Non-magnetic

(Pauli

Paramagnetic)

Not applicable Not applicable

Cr₁₂P₇ Hexagonal
Antiferromagneti

c

Not explicitly

found

Not explicitly

found

Ternary and Other Chromium Phosphide Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1607373/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-magnetic-properties-of-chromium-phosphide-compounds
https://www.benchchem.com/product/b1607373/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-magnetic-properties-of-chromium-phosphide-compounds
https://www.benchchem.com/product/b1607373/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-magnetic-properties-of-chromium-phosphide-compounds
https://www.benchchem.com/product/b1607373/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-magnetic-properties-of-chromium-phosphide-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Crystal
Structure

Magnetic
Ordering

Transition
Temperature
(T_N, T_C) [K]

Ordered
Magnetic
Moment
(μ_B/Cr atom)

CrPS₄ Monoclinic
Antiferromagneti

c
~38 (T_N)

Not explicitly

found

KCrP₂S₇ Monoclinic
Antiferromagneti

c
~21 (T_N)

Not explicitly

found

α-Cr₃(PO₄)₂ Orthorhombic
Weak

Ferrimagnet
~29 (T_C)

Not explicitly

found

C-type Cr(PO₃)₃ Monoclinic
Antiferromagneti

c
4.2 (T_N)

Not explicitly

found

Experimental Protocols
The characterization of the magnetic properties of chromium phosphide compounds relies on

a suite of experimental techniques. Below are detailed methodologies for the synthesis and key

characterization experiments.

Synthesis of Chromium Phosphide Powders (Solid-State
Reaction)
This method is commonly used for producing polycrystalline samples of binary chromium
phosphides.

Materials and Equipment:

High-purity chromium powder (99.9% or better)

Red phosphorus powder (99.999% or better)

Quartz ampoules

Tube furnace with temperature controller
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Inert atmosphere glovebox

Agate mortar and pestle

Vacuum sealing system

Procedure:

Stoichiometric Weighing: Inside an inert atmosphere glovebox, weigh out stoichiometric

amounts of chromium and red phosphorus powders according to the desired compound

(e.g., for CrP, a 1:1 molar ratio).

Mixing: Thoroughly grind the powders together in an agate mortar and pestle to ensure

homogeneous mixing.

Encapsulation: Transfer the mixed powder into a clean quartz ampoule.

Evacuation and Sealing: Evacuate the ampoule to a pressure of at least 10⁻³ Torr and seal it

using a hydrogen-oxygen torch.

Heat Treatment:

Place the sealed ampoule in a tube furnace.

Slowly heat the ampoule to a specific temperature profile. For example, for the synthesis

of CrP, a common procedure involves heating to 650°C for one week, followed by crushing

the sample and then two further annealings at 850°C with intermediate crushings[1].

The specific temperatures and durations will vary depending on the target compound and

the Cr-P phase diagram.

Cooling and Characterization:

Slowly cool the furnace to room temperature.

Carefully open the ampoule in an inert atmosphere.
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The resulting powder can then be characterized using X-ray diffraction (XRD) to confirm

the crystal structure and phase purity.

Single Crystal Growth (Chemical Vapor Transport)
Chemical Vapor Transport (CVT) is a powerful technique for growing high-quality single crystals

of chromium phosphide compounds, which are essential for studying anisotropic magnetic

properties.

Materials and Equipment:

Polycrystalline chromium phosphide powder (synthesized as described in 2.1)

Transport agent (e.g., iodine, I₂)

Quartz ampoules

Two-zone tube furnace

Vacuum sealing system

Procedure:

Ampoule Preparation: Place a small amount of the polycrystalline chromium phosphide
powder at one end of a quartz ampoule (the "source" zone).

Addition of Transport Agent: Add a small amount of the transport agent (e.g., a few

milligrams of iodine per cubic centimeter of ampoule volume).

Evacuation and Sealing: Evacuate and seal the ampoule under high vacuum.

Crystal Growth:

Place the sealed ampoule in a two-zone tube furnace, creating a temperature gradient.

The source zone is typically kept at a higher temperature (T₂) and the growth zone at a

slightly lower temperature (T₁).
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The transport agent reacts with the chromium phosphide at the hot end to form volatile

species (e.g., chromium iodides and phosphorus gas).

These gaseous molecules diffuse to the colder end of the ampoule.

At the colder end, the reverse reaction occurs, depositing single crystals of the chromium
phosphide compound, and releasing the transport agent which then diffuses back to the

source zone to continue the process.

The specific temperatures T₁ and T₂ depend on the thermodynamic properties of the

transport reaction and need to be optimized for each compound.

Harvesting Crystals: After a growth period of several days to weeks, the furnace is cooled

down, and the single crystals are carefully harvested from the growth zone.

Magnetic Susceptibility and Magnetization
Measurements (SQUID/VSM)
A Superconducting Quantum Interference Device (SQUID) magnetometer or a Vibrating

Sample Magnetometer (VSM) are used to measure the magnetic moment of a sample as a

function of temperature and applied magnetic field.

Procedure:

Sample Preparation: A small, accurately weighed amount of the powdered sample or a

single crystal is placed in a sample holder (e.g., a gelatin capsule or a straw).

Mounting: The sample holder is mounted on the magnetometer's sample rod.

Temperature-Dependent Measurement (M vs. T):

The sample is cooled to the lowest desired temperature (e.g., 2 K) in zero applied

magnetic field (Zero-Field-Cooled, ZFC).

A small magnetic field (e.g., 100 Oe) is applied.

The magnetic moment is measured as the sample is slowly warmed up.
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The sample is then cooled back down in the same applied magnetic field (Field-Cooled,

FC), and the magnetic moment is measured again during warming.

The ZFC and FC curves can reveal magnetic transition temperatures and information

about magnetic ordering.

Field-Dependent Measurement (M vs. H):

The sample is held at a constant temperature.

The applied magnetic field is swept from a large positive value to a large negative value

and back, while the magnetic moment is continuously measured.

This generates a hysteresis loop, from which parameters like saturation magnetization,

remanence, and coercivity can be determined.

Magnetic Structure Determination (Neutron Powder
Diffraction)
Neutron diffraction is a powerful technique to determine the arrangement of magnetic moments

in a crystal lattice.

Procedure:

Sample Preparation: A sufficient amount of the polycrystalline powder (typically several

grams) is loaded into a sample container (e.g., a vanadium can, which is nearly transparent

to neutrons).

Data Collection above the Magnetic Transition Temperature: A neutron diffraction pattern is

collected at a temperature well above the magnetic ordering temperature. This pattern

contains only nuclear scattering and is used to refine the crystal structure.

Data Collection below the Magnetic Transition Temperature: The sample is cooled to a

temperature below the magnetic ordering temperature, and another diffraction pattern is

collected. This pattern will contain both nuclear and magnetic scattering contributions.

Magnetic Structure Refinement:
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By subtracting the high-temperature (nuclear only) pattern from the low-temperature

(nuclear + magnetic) pattern, the magnetic scattering can be isolated.

The positions and intensities of the magnetic Bragg peaks are used to determine the

magnetic propagation vector and the arrangement of the magnetic moments within the

unit cell.

Software such as FullProf or GSAS is used to refine the magnetic structure model against

the experimental data.

Specific Heat Measurement
Specific heat measurements are crucial for identifying phase transitions, including magnetic

ordering, by detecting anomalies (peaks) in the heat capacity as a function of temperature.

Procedure:

Sample Preparation: A small, well-characterized sample with a flat surface is prepared.

Mounting: The sample is mounted on a sample platform in a calorimeter using a small

amount of thermal grease to ensure good thermal contact. The platform contains a heater

and a thermometer.

Measurement:

The measurement is typically performed using a relaxation method.

The sample is heated to a temperature slightly above the platform temperature, and then

the heater is turned off.

The temperature of the sample is monitored as it cools and relaxes back to the platform

temperature.

The time constant of this relaxation is proportional to the heat capacity of the sample.

This process is repeated at small temperature intervals over the desired temperature

range to map out the specific heat curve.
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A sharp peak in the specific heat is indicative of a second-order phase transition, such as

a magnetic ordering transition.

Visualizing Relationships and Workflows
Understanding the connections between synthesis, structure, and magnetic properties is key to

designing new magnetic materials. The following diagrams, generated using Graphviz, illustrate

these relationships and the experimental workflows.
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Caption: Relationship between synthesis, structure, and magnetism.
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Caption: Experimental workflow for magnetic characterization.

Conclusion
The magnetic properties of chromium phosphide compounds are a rich and complex field of

study. The diversity of magnetic behaviors observed in these materials is a direct consequence

of the delicate interplay between their stoichiometry and crystal structure. This guide has

provided a detailed overview of the magnetic characteristics of key chromium phosphide
compounds, along with comprehensive experimental protocols for their synthesis and

characterization. The presented data and methodologies offer a valuable resource for
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researchers seeking to explore and understand the magnetism in this important class of

materials. Further investigations, particularly into the less-studied members of the chromium
phosphide family and the effects of doping, will undoubtedly uncover even more fascinating

magnetic phenomena.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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